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Compound of Interest

Compound Name: D-Glucose-13C,d

Cat. No.: B12404756

For researchers and professionals in drug development, the proper management and disposal
of chemical reagents are paramount for laboratory safety and environmental compliance. D-
Glucose-13C,d, a stable, non-radioactive, isotopically labeled compound, requires adherence
to standard chemical waste procedures rather than radiological waste protocols.[1][2] Unlike
their radioactive counterparts, stable isotopes do not decay or pose a radiation risk.[1][3]

The disposal of D-Glucose-13C,d should be handled with the same precautions as its
unlabeled equivalent, treating it as a standard chemical waste product.[1] Disposal procedures
are governed by federal, state, and local environmental regulations. Consulting your
institution's Environmental Health and Safety (EHS) department and the product's Safety Data
Sheet (SDS) is the critical first step in ensuring compliance and safety.

Key Safety and Disposal Information

The following table summarizes essential data for the safe handling and disposal of D-
Glucose-13C,d, compiled from safety data sheets.
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Parameter

Value | Guideline

Reference

Hazard Classification

Not classified as a hazardous

substance or mixture.

Personal Protective Equipment
(PPE)

Safety glasses/goggles,
protective gloves, lab coat.

Primary Disposal Method

Offer to a licensed professional

waste disposal company.

Spill Containment

Sweep or shovel solid material
into a suitable, sealed, and
labeled container for disposal,

minimizing dust generation.

Environmental Precautions

Prevent entry into drains,

sewers, or public waterways.

Incompatible Materials

Strong oxidizing agents.

Step-by-Step Disposal Protocol

This protocol provides a systematic approach for the disposal of D-Glucose-13C,d in a

laboratory setting.

. Pre-Disposal Assessment & Preparation:

Consult Safety Data Sheet (SDS): Before handling, thoroughly review the manufacturer-

specific SDS for D-Glucose-13C,d to understand its properties and any specific handling

advice.

Don Personal Protective Equipment (PPE): At a minimum, wear safety glasses with side

shields, chemical-resistant gloves, and a lab coat.

Work Area: Conduct all handling and preparation for disposal in a well-ventilated area, such

as a chemical fume hood, especially if there is a risk of generating dust.

. Containerization and Labeling:
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o Select Appropriate Container: Place waste D-Glucose-13C,d into a clean, dry, and sealable
container that is compatible with chemical waste.

o Label Clearly: Securely affix a waste label to the container. The label must include:
o The full chemical name: "Waste D-Glucose-13C,d"
o Any other identifiers required by your institution’s waste management program.
o Seal Container: Ensure the container is tightly sealed to prevent spills or leakage.
3. Waste Segregation and Storage:

e Segregate Waste: Store the sealed container with other non-hazardous solid chemical
waste.

e Avoid Incompatibles: Ensure the container is stored away from incompatible materials,
particularly strong oxidizing agents.

o Designated Storage Area: Store the waste container in a designated, secure area for
chemical waste pickup, following institutional guidelines.

4. Final Disposal Arrangement:

o Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department or
the designated safety officer to schedule a pickup for the chemical waste.

o Documentation: Record the disposal in your laboratory's chemical inventory or waste log.
Note the chemical name, quantity, and date of disposal. Never dispose of this chemical down
the drain or in regular trash.

Disposal Decision Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of
D-Glucose-13C,d.
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Caption: Decision workflow for the proper disposal of D-Glucose-13C,d.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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